Cas no 1261991-68-7 (4-Chloro-3-(4-chloro-3-cyanophenyl)benzoic acid)

• Product Name: 4-Chloro-3-(4-chloro-3-cyanophenyl)benzoic acid
• CAS No: 1261991-68-7
• MF: C₁₄H₇Cl₂NO₂
• MW: 292.116881608963
• MDL: MFCD18321307
• CID: 2768035
• PubChem ID: 53227198
• Update Time: 2025-10-29

4-Chloro-3-(4-chloro-3-cyanophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-CHLORO-3-(4-CHLORO-3-CYANOPHENYL)BENZOIC ACID
• DTXSID20690785
• MFCD18321307
• 1261991-68-7
• 4-Chloro-3-(4-chloro-3-cyanophenyl)benzoic acid, 95%
• 4',6-Dichloro-3'-cyano[1,1'-biphenyl]-3-carboxylic acid
• 4-Chloro-3-(4-chloro-3-cyanophenyl)benzoic acid

• MDL： MFCD18321307
• Inchi： 1S/C14H7Cl2NO2/c15-12-3-1-8(5-10(12)7-17)11-6-9(14(18)19)2-4-13(11)16/h1-6H,(H,18,19)
• InChI Key： XMCHLUNHBIAKMB-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)O)C=C1C1C=CC(=C(C#N)C=1)Cl

Computed Properties

• Exact Mass: 290.9853839Da
• Monoisotopic Mass: 290.9853839Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 61.1Ų

Additional information on 4-Chloro-3-(4-chloro-3-cyanophenyl)benzoic acid

Introduction to 4-Chloro-3-(4-chloro-3-cyanophenyl)benzoic acid (CAS No. 1261991-68-7)

4-Chloro-3-(4-chloro-3-cyanophenyl)benzoic acid, with the CAS number 1261991-68-7, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzoic acid moiety and a substituted phenyl group, making it a valuable candidate for various applications in drug discovery and development.

The molecular formula of 4-Chloro-3-(4-chloro-3-cyanophenyl)benzoic acid is C₁₅H₈Cl₂N₂O₂, and its molecular weight is 325.13 g/mol. The compound's structure consists of a benzoic acid core with a 4-chloro-3-cyanophenyl substituent, which imparts specific chemical and biological properties. These properties make it an attractive target for researchers exploring new therapeutic agents.

In recent years, 4-Chloro-3-(4-chloro-3-cyanophenyl)benzoic acid has been the subject of several studies aimed at elucidating its potential biological activities. One notable area of research involves its anti-inflammatory properties. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in vitro. This suggests that it may have therapeutic potential in treating inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 4-Chloro-3-(4-chloro-3-cyanophenyl)benzoic acid has also been investigated for its anticancer properties. Research has demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways, such as the mitogen-activated protein kinase (MAPK) pathway and the phosphatidylinositol 3-kinase (PI3K)/Akt pathway. These findings highlight the compound's potential as a lead molecule for the development of novel anticancer drugs.

The solubility and stability of 4-Chloro-3-(4-chloro-3-cyanophenyl)benzoic acid are important considerations for its use in pharmaceutical formulations. The compound is generally soluble in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but its solubility in water is limited. To enhance its bioavailability, researchers have explored various prodrug strategies and nanoparticle formulations. These approaches aim to improve the compound's pharmacokinetic properties and enhance its therapeutic efficacy.

In addition to its therapeutic potential, 4-Chloro-3-(4-chloro-3-cyanophenyl)benzoic acid has been studied for its role in chemical biology research. The compound's ability to modulate specific protein-protein interactions makes it a valuable tool for investigating cellular signaling pathways and identifying novel drug targets. For example, it has been used to probe the interactions between proteins involved in the regulation of cell cycle progression and apoptosis.

The synthesis of 4-Chloro-3-(4-chloro-3-cyanophenyl)benzoic acid typically involves multi-step reactions, including coupling reactions and functional group transformations. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound. These improvements have facilitated its availability for both academic research and industrial applications.

In conclusion, 4-Chloro-3-(4-chloro-3-cyanophenyl)benzoic acid (CAS No. 1261991-68-7) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further research in medicinal chemistry and drug development. As ongoing studies continue to uncover new insights into its mechanisms of action and biological effects, this compound is likely to play an increasingly important role in advancing our understanding of various diseases and developing new treatments.